4-(4-Oxazol-2-ylphenyl)piperazine

• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol
• IUPAC Name: 2-(4-piperazin-1-ylphenyl)-1,3-oxazole
• InChI: InChI=1S/C13H15N3O/c1-3-12(16-8-5-14-6-9-16)4-2-11(1)13-15-7-10-17-13/h1-4,7,10,14H,5-6,8-9H2
• InChI Key: SRVNVWFWJAOCKP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC=C(C=C2)C3=NC=CO3

Description

4-(4-Oxazol-2-ylphenyl)piperazine is a piperazine derivative featuring an oxazole-substituted phenyl group at the 4-position of the piperazine ring. Oxazole, a five-membered heterocycle containing oxygen and nitrogen, confers unique electronic and steric properties to the compound. Piperazine derivatives are widely studied for their pharmacological versatility, including anticancer, antimicrobial, and receptor-modulating activities .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Heterocyclic-Substituted Piperazines

Compounds with heterocycles attached to the piperazine ring are common in drug discovery. Key comparisons include:

Compound	Heterocycle	Key Findings	Reference
4-(4-Oxazol-2-ylphenyl)piperazine	Oxazole	Predicted enhanced bioavailability due to oxazole’s polarity; potential for PARP-1 inhibition based on naphthoquinone-piperazine analogs .	—
1-[4-(4-Fluorophenyl)-2-thiazolyl]piperazine	Thiazole	Structural similarity to oxazole; thiazole substitution improves metabolic stability and receptor binding (e.g., D2R ligands) .
1-(5-Phenyl-4-oxo-2-oxazolin-2-yl)piperazine	Oxazolinone	Antimalarial activity against Plasmodium berghei; oxazolinone moiety critical for efficacy .
Ketoconazole (imidazole-piperazine)	Imidazole	Broad-spectrum antifungal activity via imidazole’s interaction with fungal cytochrome P450 .

SAR Insights :

• Oxazole and thiazole substituents enhance metabolic stability compared to phenyl or alkyl groups .
• Imidazole derivatives (e.g., ketoconazole) prioritize heme-binding interactions, while oxazole/oxazolinone derivatives may target enzymatic pathways (e.g., PARP-1) .

Aromatic-Substituted Piperazines

Piperazines with aryl groups are pivotal in receptor modulation. Notable examples:

Compound	Aromatic Substituent	Key Findings	Reference
4-(4-Oxazol-2-ylphenyl)piperazine	Oxazolylphenyl	Predicted 5-HT1A/D2 receptor affinity based on halogenated phenyl-piperazine analogs (e.g., Ki = 0.78–1.40 nM for 5-HT1A) .	—
(2,3-Dichlorophenyl)piperazine	Dichlorophenyl	Potent dual 5-HT6/D2 receptor ligand (Ki < 10 nM); halogenation enhances receptor selectivity .
4-(3-Chlorophenyl)piperazine	Chlorophenyl	Metabolite of trazodone; α1 receptor antagonism reduced with methyl substitution .
4-(Trifluoromethyl)phenyl-piperazine	Trifluoromethylphenyl	High D4 receptor selectivity (e.g., SC212, ChEMBL1940410) via hydrophobic interactions .

SAR Insights :

• Electron-withdrawing groups (e.g., Cl, CF3) improve receptor affinity and selectivity via hydrophobic and halogen-bonding interactions .
• Para-substitution on phenyl rings (e.g., bromine in 4-position) enhances 5-HT1A affinity (Ki = 1.40 nM) compared to meta or ortho positions .

Piperazines with Complex Hybrid Motifs

Hybrid piperazine derivatives combine multiple pharmacophores for multitarget activity:

Compound	Hybrid Motif	Key Findings	Reference
Nitroimidazole-piperazinyl-1,2,3-triazoles	Nitroimidazole + triazole	Broad-spectrum antitumor activity (MIC = 3.1–25 μg/mL) via DNA intercalation .
Piperazinylquinoxalines	Quinoxaline + piperazine	Antiproliferative activity against cancer cells (IC50 = 19–42 μM) via PI3K inhibition .
1-(Phenylsulfonyl)-4-(piperazin-1-yl)-1H-indole	Indole + sulfonyl	BACE1 inhibition (IC50 = 19.66 mM) for Alzheimer’s disease .

SAR Insights :

• Hybridization with nitroimidazole or quinoxaline improves anticancer potency but may reduce selectivity .
• Sulfonyl groups enhance enzyme inhibition (e.g., BACE1) through hydrogen-bonding interactions .

Physicochemical and Pharmacokinetic Comparisons

Property	4-(4-Oxazol-2-ylphenyl)piperazine	Thiazole/Imidazole Analogs	Aromatic-Substituted Analogs	Hybrid Motifs
logP	~2.5 (predicted)	2.8–3.5	3.0–4.2	1.8–3.0
Solubility (mg/mL)	Moderate (oxazole polarity)	Low (thiazole)	Low (hydrophobic substituents)	Variable
Metabolic Stability	High (oxazole resists oxidation)	Moderate	Low (CYP2D6-mediated)	Low

Key Observations :

• Oxazole’s polarity improves solubility compared to purely aromatic analogs.
• Piperazine rings with heterocycles (e.g., oxazole, thiazole) resist oxidative degradation better than alkyl-substituted derivatives .